Cas no 53924-41-7 (3-[(4'-carboxybiphenyl-4-yl)methyl]-1-methyl-1H-indole-2-carboxylic acid)

3-[(4'-carboxybiphenyl-4-yl)methyl]-1-methyl-1H-indole-2-carboxylic acid structure
53924-41-7 structure
Product Name:3-[(4'-carboxybiphenyl-4-yl)methyl]-1-methyl-1H-indole-2-carboxylic acid
CAS No:53924-41-7
MF:C24H19NO4
MW:385.411966562271
CID:1586167
PubChem ID:40941
Update Time:2025-04-21

3-[(4'-carboxybiphenyl-4-yl)methyl]-1-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-[(4'-carboxybiphenyl-4-yl)methyl]-1-methyl-1H-indole-2-carboxylic acid
    • 3-[[4-(4-carboxyphenyl)phenyl]methyl]-1-methylindole-2-carboxylic acid
    • 3-((4'-Carboxy(1,1'-biphenyl)-4-yl)methyl)-1-methyl-1H-indole-2-carboxylic acid
    • 3-[(4'-Carboxy-4-biphenylyl)methyl]-1-methyl-1H-indole-2-carboxylic acid
    • 53924-41-7
    • DTXSID30202217
    • 1H-Indole-2-carboxylic acid, 3-((4'-carboxy(1,1'-biphenyl)-4-yl)methyl)-1-methyl-
    • Inchi: 1S/C24H19NO4/c1-25-21-5-3-2-4-19(21)20(22(25)24(28)29)14-15-6-8-16(9-7-15)17-10-12-18(13-11-17)23(26)27/h2-13H,14H2,1H3,(H,26,27)(H,28,29)
    • InChI Key: CJWJTZOASDCUEV-UHFFFAOYSA-N
    • SMILES: OC(C1=C(CC2C=CC(C3C=CC(C(=O)O)=CC=3)=CC=2)C2C=CC=CC=2N1C)=O

Computed Properties

  • Exact Mass: 385.13147
  • Monoisotopic Mass: 385.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 592
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 79.5Ų

Experimental Properties

  • PSA: 79.53
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